Cas no 61941-60-4 (Benzeneacetic acid, 3-benzoyl-2-(dimethylamino)-)

• Product Name: Benzeneacetic acid, 3-benzoyl-2-(dimethylamino)-
• CAS No: 61941-60-4
• MF: C₁₇H₁₇NO₃
• MW: 283.321784734726
• CID: 1631101
• Update Time: 2024-09-11

Benzeneacetic acid, 3-benzoyl-2-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 3-benzoyl-2-(dimethylamino)-

• Inchi： 1S/C17H17NO3/c1-18(2)16-13(11-15(19)20)9-6-10-14(16)17(21)12-7-4-3-5-8-12/h3-10H,11H2,1-2H3,(H,19,20)
• InChI Key： YWLBYZXTJKMZPN-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)=CC=CC(C(=O)C2=CC=CC=C2)=C1N(C)C

Computed Properties

• Exact Mass: 283.12091

Experimental Properties

• Density: 1.216±0.06 g/cm3(Predicted)
• Melting Point: 144-145 °C(Solv: isopropanol (67-63-0))
• Boiling Point: 499.3±45.0 °C(Predicted)
• PSA: 57.61
• pka: 3.81±0.10(Predicted)